Cas no 10602-07-0 ((3-ethynylphenyl)methanol)

(3-Ethynylphenyl)methanol is a versatile aromatic alcohol featuring both an ethynyl (–C≡CH) and a hydroxymethyl (–CH₂OH) functional group attached to a benzene ring. This compound is valuable in synthetic organic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. The ethynyl group enables click chemistry reactions, such as copper-catalyzed azide-alkyne cycloadditions (CuAAC), while the hydroxymethyl group offers further derivatization potential. Its rigid aromatic core enhances stability, making it suitable for constructing complex molecular architectures. The compound is typically handled under inert conditions due to the reactivity of the alkyne moiety. High purity grades are available to ensure reproducibility in research and industrial applications.

(3-ethynylphenyl)methanol structure

Product Name:(3-ethynylphenyl)methanol

CAS No:10602-07-0

MF:C₉H₈O

MW:132.159222602844

CID:1169090

PubChem ID:15468770

Update Time:2025-05-27

(3-ethynylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (3-ethynylphenyl)methanol
- (3-ethynyl-phenyl)-carbamic acid tert-butyl ester
- AKOS014476601
- tert-butyl 3-ethynyl-phenylcarbamate
- tert-Butyl (3-ethynylphenyl)carbamate
- BP-11672
- KB-83314
- tert-butyl 3-ethynylphenylcarbamate
- 3-(hydroxymethyl)ethynylbenzene
- AK123146
- 3-ethynylbenzyl alcohol
- AGN-PC-005T4Y
- CTK8D3857
- (3-ethynyl-phenyl)-methanol
- (3-ethynylphenyl)carbamic acid tert-butyl ester
- (3-ethynyl-phenyl)-carbamic acid tert-butyl ester; AKOS014476601; tert-butyl 3-ethynyl-phenylcarbamate; tert-Butyl (3-ethynylphenyl)carbamate; BP-11672; KB-83314; tert-butyl 3-ethynylphenylcarbamate; 3-(hydroxymethyl)ethynylbenzene; AK123146; 3-ethynylbenzyl alcohol; AGN-PC-005T4Y; tert-butyl (3-ethynylphenyl)carbamate; CTK8D3857; (3-ethynyl-phenyl)-methanol; (3-ethynylphenyl)carbamic acid tert-butyl ester;
- DA-48071
- 3-Ethynylbenzenemethanol
- m-ethynylbenzyl alcohol
- SCHEMBL510419
- A922147
- EN300-1833515
- MFCD20527755
- DTXSID801313408
- 10602-07-0
- SY033715
- CS-0378923
- ZZIJUXAKPUSHFS-UHFFFAOYSA-N
- E85852
- MDL： N/A
- Inchi： 1S/C9H8O/c1-2-8-4-3-5-9(6-8)7-10/h1,3-6,10H,7H2
- InChI Key： ZZIJUXAKPUSHFS-UHFFFAOYSA-N
- SMILES： OCC1C=CC=C(C#C)C=1

Computed Properties

Exact Mass: 132.05754
Monoisotopic Mass: 132.057514874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

(3-ethynylphenyl)methanol Security Information

Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Storage Condition：Inert atmosphere,2-8°C

(3-ethynylphenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019117076-1g	(3-Ethynylphenyl)methanol	10602-07-0	97%	1g	$560.32	2023-09-04
Enamine	EN300-1833515-0.05g	(3-ethynylphenyl)methanol	10602-07-0	95%	0.05g	$94.0	2023-09-19
Enamine	EN300-1833515-0.1g	(3-ethynylphenyl)methanol	10602-07-0	95%	0.1g	$140.0	2023-09-19
Enamine	EN300-1833515-0.25g	(3-ethynylphenyl)methanol	10602-07-0	95%	0.25g	$200.0	2023-09-19
Enamine	EN300-1833515-0.5g	(3-ethynylphenyl)methanol	10602-07-0	95%	0.5g	$374.0	2023-09-19
Enamine	EN300-1833515-1.0g	(3-ethynylphenyl)methanol	10602-07-0	95%	1g	$499.0	2023-05-25
Enamine	EN300-1833515-2.5g	(3-ethynylphenyl)methanol	10602-07-0	95%	2.5g	$978.0	2023-09-19
Enamine	EN300-1833515-5.0g	(3-ethynylphenyl)methanol	10602-07-0	95%	5g	$1448.0	2023-05-25
Enamine	EN300-1833515-10.0g	(3-ethynylphenyl)methanol	10602-07-0	95%	10g	$2146.0	2023-05-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1449593-100mg	(3-Ethynylphenyl)methanol	10602-07-0	97%	100mg	￥663.00	2024-08-09